N-docosanoyl taurine

• Molecular Formula: C24H49NO4S
• Molecular Weight: 447.7 g/mol
• InChI: InChI=1S/C24H49NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(26)25-22-23-30(27,28)29/h2-23H2,1H3,(H,25,26)(H,27,28,29)
• InChIKey: SAIMYQVCHHQQMU-UHFFFAOYSA-N

N-Docosanoyl Taurine (C22:0 NAT): Saturated N-Acyl Taurine

N-Docosanoyl taurine (C22:0 NAT) is an endogenous N-acyl taurine (NAT) first discovered through untargeted lipidomic profiling of mouse brain and spinal cord [1]. Structurally, it is a conjugate of docosanoic acid (C22:0) and taurine, placing it within the fatty acid amide family of signaling lipids regulated by fatty acid amide hydrolase (FAAH) [1][2]. Unlike polyunsaturated NATs such as C20:4 and C22:6, C22:0 NAT possesses a fully saturated acyl chain, which fundamentally alters its tissue distribution, receptor activation profile, and metabolic stability [2].

CNS FAAH substrate

Profiling of saturated NAT accumulation in brain tissue under FAAH-regulated conditions

TRP negative control

Saturated-chain control for TRPV1/TRPV4 calcium flux experiments

Brain region marker

Discriminatory metabolite for brain-region classification in metabolomic studies

• [1] LipidMaps. N-docosanoyl taurine (LMFA08020083). https://www.lipidmaps.org/databases/lmsd/LMFA08020083 View Source
• [2] Saghatelian A, McKinney MK, Bandell M, Patapoutian A, Cravatt BF. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels. Biochemistry. 2006 Aug 1;45(30):9007-15. doi: 10.1021/bi0608008. PMID: 16866345. View Source

Why N-Docosanoyl Taurine Cannot Be Substituted

Within the N-acyl taurine (NAT) family, acyl chain length and degree of unsaturation dictate tissue-specific accumulation, FAAH hydrolysis kinetics, and TRP channel activation potential [1]. Simply substituting C22:0 NAT with a shorter-chain saturated NAT (e.g., C18:0) or a polyunsaturated NAT (e.g., C20:4) would drastically alter these parameters, leading to divergent experimental outcomes. The quantitative evidence below demonstrates that N-docosanoyl taurine occupies a distinct position in the NAT structure-activity landscape, making it irreplaceable for CNS-focused FAAH substrate studies, TRP channel negative-control experiments, and brain regional metabolomic classification.

Chain-length dependency

Shorter-chain saturated NATs may shift tissue distribution and FAAH-substrate kinetics, altering accumulation patterns in CNS models.

Polyunsaturation required for TRP activation

Saturated NATs do not activate TRPV1/TRPV4, unlike polyunsaturated forms; use of polyunsaturated NATs may confound channel-activation readouts.

Substrate-class mismatch

N-acyl taurines are hydrolyzed far more slowly than N-acyl ethanolamines, altering lipid-signal duration interpretation and metabolic stability context.

• [1] Saghatelian A, McKinney MK, Bandell M, Patapoutian A, Cravatt BF. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels. Biochemistry. 2006 Aug 1;45(30):9007-15. doi: 10.1021/bi0608008. PMID: 16866345. View Source

N-Docosanoyl Taurine: Comparative Evidence Guide

CNS-Selective Accumulation vs. Polyunsaturated NATs

In FAAH(-/-) mice, N-docosanoyl taurine (C22:0 NAT) levels were elevated ~12-fold in brain compared to wild-type, while polyunsaturated NATs (C20:4, C22:6) were predominantly elevated in peripheral tissues such as liver and kidney [1]. Absolute quantification in liver via isotope-dilution MS showed C22:0 NAT at 228 pmol/g in FAAH(-/-) versus 20 pmol/g in wild-type (11.4-fold), whereas C20:4 NAT reached 2128 pmol/g and C22:6 NAT reached 2966 pmol/g in FAAH(-/-) liver [2]. This inverse tissue distribution underscores that C22:0 NAT is a CNS-selective FAAH substrate, whereas polyunsaturated NATs dominate peripheral FAAH-regulated lipid pools.

CNS accumulation

Head-to-head

~12-fold brain elevation in FAAH(-/-) mice; liver C22:0 NAT 228 pmol/g vs polyunsaturated NATs 2128–2966 pmol/g

CNS-selective FAAH substrate context

Tissue-specific distribution; Saghatelian et al. 2006

Evidence Dimension	Tissue-specific absolute concentration (pmol/g tissue) and fold elevation in FAAH(-/-) vs wild-type
Target Compound Data	C22:0 NAT: 228 pmol/g (liver, FAAH-/-), ~20 pmol/g (wild-type), 11.4-fold; ~12-fold elevation in brain
Comparator Or Baseline	C20:4 NAT: 2128 pmol/g (liver, FAAH-/-); C22:6 NAT: 2966 pmol/g (liver, FAAH-/-); both >50-fold lower in wild-type
Quantified Difference	C22:0 NAT absolute liver levels are ~9-fold lower than C20:4 NAT and ~13-fold lower than C22:6 NAT, but C22:0 NAT is the predominant NAT species in the CNS
Conditions	FAAH(-/-) and wild-type mouse tissues; isotope-dilution LC-MS; Saghatelian et al. 2006, Table 2

Why This Matters

Investigators studying CNS endocannabinoid or TRP signaling must use C22:0 NAT to model brain-relevant NAT pools; peripheral polyunsaturated NATs are not suitable surrogates.

• [1] LipidMaps. N-docosanoyl taurine (LMFA08020083). https://www.lipidmaps.org/databases/lmsd/LMFA08020083 View Source
• [2] Saghatelian A, McKinney MK, Bandell M, Patapoutian A, Cravatt BF. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels. Biochemistry. 2006 Aug 1;45(30):9007-15. doi: 10.1021/bi0608008. PMID: 16866345. View Source

Slow FAAH Hydrolysis Relative to Oleoyl Ethanolamide

Purified FAAH hydrolyzes N-acyl taurines, including C22:0 NAT, at rates 2,000–50,000 times slower than oleoyl ethanolamide, a canonical N-acyl ethanolamine (NAE) substrate [1]. This profound kinetic discrimination explains why NATs massively accumulate upon FAAH inactivation and suggests that C22:0 NAT is functionally distinct from NAEs in terms of metabolic stability and signal duration.

FAAH hydrolysis rate

Class-level inference

N-acyl taurines hydrolyzed 2,000–50,000× slower than oleoyl ethanolamide

Distinct metabolic stability context

In vitro FAAH assay; class-level evidence

Evidence Dimension	Relative FAAH hydrolysis rate
Target Compound Data	N-acyl taurines (including C22:0 NAT): hydrolyzed 2,000–50,000× slower than oleoyl ethanolamide
Comparator Or Baseline	Oleoyl ethanolamide (C18:1 NAE), a primary FAAH substrate
Quantified Difference	2,000–50,000-fold slower hydrolysis
Conditions	In vitro purified FAAH assay; Saghatelian et al. 2006

Why This Matters

C22:0 NAT's extreme resistance to FAAH hydrolysis means it cannot be replaced by NAE substrates in studies of prolonged FAAH-dependent lipid signaling or metabolic stability.

• [1] Saghatelian A, McKinney MK, Bandell M, Patapoutian A, Cravatt BF. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels. Biochemistry. 2006 Aug 1;45(30):9007-15. doi: 10.1021/bi0608008. PMID: 16866345. View Source

No TRPV1/TRPV4 Activation by Saturated NATs

N-acyl taurines bearing polyunsaturated acyl chains (e.g., C20:4 arachidonoyl, C22:6 docosahexaenoyl) activate TRPV1 and TRPV4 calcium channels, whereas saturated NATs including C22:0 do not exhibit this activity [1]. This structure-activity requirement for polyunsaturation makes C22:0 NAT a critical negative control or a tool for investigating TRP-independent NAT signaling pathways.

TRP channel activation

Class-level inference

Saturated C22:0 NAT: no activation; polyunsaturated C20:4/C22:6 NAT: activate TRPV1/TRPV4

Negative-control tool for TRP studies

Calcium flux assay; Saghatelian et al. 2006

Evidence Dimension	TRPV1 and TRPV4 activation
Target Compound Data	C22:0 NAT: no activation detected
Comparator Or Baseline	C20:4 NAT and C22:6 NAT: activate TRPV1 and TRPV4
Quantified Difference	Qualitative: saturated NATs inactive; polyunsaturated NATs active
Conditions	Calcium flux assays in TRPV1/TRPV4-expressing cells; Saghatelian et al. 2006

Why This Matters

For TRP channel pharmacology studies, C22:0 NAT is indispensable as a saturated control; substituting with a polyunsaturated NAT would confound TRP-dependent readouts.

• [1] Saghatelian A, McKinney MK, Bandell M, Patapoutian A, Cravatt BF. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels. Biochemistry. 2006 Aug 1;45(30):9007-15. doi: 10.1021/bi0608008. PMID: 16866345. View Source

High Purity and Batch-to-Batch Consistency

Multiple research-grade vendors supply N-docosanoyl taurine with a purity specification of ≥98% as verified by HPLC . This high purity reduces the risk of confounding biological effects from impurities, which is especially critical for MS-based quantification assays and sensitive cell-based TRP channel experiments.

Purity specification

Data to verify

≥98% (HPLC)

Supports experimental reproducibility

Supplier COA; independent verification recommended

Evidence Dimension	Chemical purity
Target Compound Data	≥98% purity
Comparator Or Baseline	Industry standard for research-grade lipids; no specific comparator required
Quantified Difference	Not applicable
Conditions	HPLC analysis per vendor certificates of analysis

Why This Matters

Procurement professionals can confidently select C22:0 NAT products with verified purity, supporting experimental reproducibility and regulatory compliance in academic and industrial settings.

Brain Regional Classification Marker in Metabolomics

N-docosanoyl taurine was identified as a discriminatory metabolite capable of driving brain region classification in metabolomic profiling studies, indicating its potential as a neurochemical marker . This property is not reported for other common NAT species, adding a unique dimension to C22:0 NAT's utility in neuroscience and biomarker discovery.

Brain region marker

Data to verify

Discriminatory metabolite for brain region classification

Unique metabolomic marker context

Reported in mouse brain profiling; source review needed

Evidence Dimension	Discriminatory power in brain region classification (metabolomic feature importance)
Target Compound Data	C22:0 NAT identified as a discriminatory metabolite for brain region classification
Comparator Or Baseline	Other NAT species not reported to possess this discriminatory property
Quantified Difference	Qualitative: unique discriminatory feature relative to other NATs
Conditions	Metabolomic profiling of mouse brain regions; cited by InvivoChem product reference

Why This Matters

Neuroscience and biomarker researchers requiring a region-specific lipid marker will find C22:0 NAT uniquely valuable for brain mapping and disease classification studies.

N-Docosanoyl Taurine: Key Research Applications

CNS FAAH Substrate and Endocannabinoid Profiling

Leverage C22:0 NAT's ~12-fold brain elevation in FAAH(-/-) mice and its CNS-selective enrichment to trace saturated NAT accumulation in neurodegenerative or neuroinflammatory models. Use as a quantitative biomarker for FAAH activity in brain tissue, where polyunsaturated NATs are negligible [1].

TRPV1/TRPV4 Negative Control for Calcium Signaling

Employ C22:0 NAT as a saturated NAT control in TRP channel calcium flux experiments. Side-by-side comparison with C20:4 or C22:6 NAT enables clean dissection of TRP-dependent versus TRP-independent NAT signaling pathways [1].

Brain Regional Metabolomic Classification & Biomarker Discovery

Utilize C22:0 NAT's discriminatory power for brain region classification [1] in untargeted metabolomics workflows aimed at identifying region-specific lipid signatures in neurological disorders or brain atlas projects.

Calibration & QC for Targeted Lipidomics

Apply the well-characterized MS/MS fragmentation pattern and ≥98% commercial purity of C22:0 NAT as a calibration standard for quantifying endogenous NAT levels across tissue types, ensuring inter-laboratory reproducibility.

Application

Selection Property

Validation Focus

CNS endocannabinoid profiling

CNS-selective FAAH substrate context

Brain tissue NAT accumulation endpoints

TRP channel negative-control studies

Saturated-chain NAT specificity

TRP-dependent vs. independent signaling readouts

Brain metabolomic classification

Brain-region discriminatory marker

Metabolomic classification accuracy

Lipidomics calibration standard

High-purity lipid reference

MS quantification reproducibility

• [1] Saghatelian A, McKinney MK, Bandell M, Patapoutian A, Cravatt BF. A FAAH-regulated class of N-acyl taurines that activates TRP ion channels. Biochemistry. 2006 Aug 1;45(30):9007-15. doi: 10.1021/bi0608008. PMID: 16866345. View Source